ethyl 1-isobutyl-4-nitro-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-(2-methylpropyl)-4-nitropyrazole-3-carboxylate
• InChI: InChI=1S/C10H15N3O4/c1-4-17-10(14)9-8(13(15)16)6-12(11-9)5-7(2)3/h6-7H,4-5H2,1-3H3
• InChI Key: DUVUHBGAXGOKIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1[N+](=O)[O-])CC(C)C
• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• CAS No.: 1856086-06-0

Description

Ethyl 1-isobutyl-4-nitro-1H-pyrazole-3-carboxylate is a complex organic compound. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. It also has a nitro group (-NO2), an isobutyl group, and an ester group (carboxylate). These functional groups suggest that this compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring as a key step. This could potentially be achieved through a cyclocondensation reaction between a suitable hydrazine and a carbon unit. The nitro group, isobutyl group, and ester group could then be introduced through subsequent reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring, nitro group, isobutyl group, and ester group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would be largely determined by its functional groups. The nitro group could potentially undergo reduction reactions, the ester group could undergo hydrolysis, and the pyrazole ring could participate in various reactions depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group could contribute to its reactivity, the isobutyl group could influence its solubility in different solvents, and the ester group could affect its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing nitro groups can sometimes be explosive, and esters can be irritants.

Future Directions

Future research on this compound could involve exploring its potential uses, investigating its properties in more detail, and developing more efficient methods for its synthesis.